Cas no 2639441-39-5 (tert-butyl 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoate)

Tert-butyl 3-(2-(azetidin-3-yl)-1,3-oxazol-5-yl)propanoate is a versatile intermediate in organic synthesis, particularly valuable for its azetidine and oxazole functional groups. The tert-butyl ester moiety enhances solubility and stability, facilitating handling and purification. The azetidine ring contributes to conformational rigidity, making it useful in medicinal chemistry for designing bioactive molecules. Its oxazole component offers a heterocyclic scaffold for further derivatization, enabling applications in drug discovery and agrochemical research. The compound's balanced reactivity profile allows selective modifications under mild conditions, supporting its use in complex synthetic routes. Its structural features make it a promising building block for developing pharmacologically active compounds.

tert-butyl 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoate structure

2639441-39-5 structure

Product Name:tert-butyl 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoate

CAS No:2639441-39-5

MF:C₁₃H₂₀N₂O₃

MW:252.309503555298

CID:5666151

PubChem ID:165902323

Update Time:2025-10-29

tert-butyl 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoate Chemical and Physical Properties

Names and Identifiers

- 2639441-39-5
- tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate
- EN300-27732995
- tert-butyl 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoate
- Inchi： 1S/C13H20N2O3/c1-13(2,3)18-11(16)5-4-10-8-15-12(17-10)9-6-14-7-9/h8-9,14H,4-7H2,1-3H3
- InChI Key： WSDILUCEAMWXFB-UHFFFAOYSA-N
- SMILES： O1C(=CN=C1C1CNC1)CCC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 252.14739250g/mol
Monoisotopic Mass: 252.14739250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 64.4Å²

tert-butyl 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27732995-1g	tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate	2639441-39-5		1g	$971.0	2023-09-10
Enamine	EN300-27732995-5g	tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate	2639441-39-5		5g	$2816.0	2023-09-10
Enamine	EN300-27732995-10g	tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate	2639441-39-5		10g	$4176.0	2023-09-10
Enamine	EN300-27732995-0.05g	tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate	2639441-39-5	95.0%	0.05g	$816.0	2025-03-19
Enamine	EN300-27732995-0.1g	tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate	2639441-39-5	95.0%	0.1g	$855.0	2025-03-19
Enamine	EN300-27732995-0.25g	tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate	2639441-39-5	95.0%	0.25g	$893.0	2025-03-19
Enamine	EN300-27732995-0.5g	tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate	2639441-39-5	95.0%	0.5g	$933.0	2025-03-19
Enamine	EN300-27732995-1.0g	tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate	2639441-39-5	95.0%	1.0g	$971.0	2025-03-19
Enamine	EN300-27732995-2.5g	tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate	2639441-39-5	95.0%	2.5g	$1903.0	2025-03-19
Enamine	EN300-27732995-5.0g	tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate	2639441-39-5	95.0%	5.0g	$2816.0	2025-03-19